Cas no 354817-53-1 (2-chloro-4-(5-tert-butyl-1H-pyrazol-3-ylamino)pyrimidine)

• Product Name: 2-chloro-4-(5-tert-butyl-1H-pyrazol-3-ylamino)pyrimidine
• CAS No: 354817-53-1
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 2121990
• PubChem ID: 11448111
• Update Time: 2025-04-21

2-chloro-4-(5-tert-butyl-1H-pyrazol-3-ylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-tert-butyl-1H-pyrazol-3-ylamino)pyrimidine
• BIFQAVJUBLBXCO-UHFFFAOYSA-N
• SCHEMBL4914327
• DB-330063
• 354817-53-1

• Inchi： 1S/C11H14ClN5/c1-11(2,3)7-6-9(17-16-7)14-8-4-5-13-10(12)15-8/h4-6H,1-3H3,(H2,13,14,15,16,17)
• InChI Key： BIFQAVJUBLBXCO-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1C=C(C(C)(C)C)NN=1

Computed Properties

• Exact Mass: 251.0937732Da
• Monoisotopic Mass: 251.0937732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.5Ų